Cas no 265981-31-5 (1-Octanamine, 3,7-dimethyl-, (3S)-)

• Product Name: 1-Octanamine, 3,7-dimethyl-, (3S)-
• CAS No: 265981-31-5
• MF: C₁₀H₂₃N
• MW: 157.296323060989
• CID: 1430752
• PubChem ID: 11217386
• Update Time: 2025-04-20

1-Octanamine, 3,7-dimethyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1-Octanamine, 3,7-dimethyl-, (3S)-
• DTXSID40458985
• (s)-3,7-dimethyloctan-1-amine
• SCHEMBL1264382
• 265981-31-5

• Inchi： 1S/C10H23N/c1-9(2)5-4-6-10(3)7-8-11/h9-10H,4-8,11H2,1-3H3/t10-/m0/s1
• InChI Key： PPKSYRUVTABEIE-JTQLQIEISA-N
• SMILES： NCC[C@@H](C)CCCC(C)C

Computed Properties

• Exact Mass: 157.18319
• Monoisotopic Mass: 157.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 78.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02